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Compound of Interest

Compound Name: ML218 hydrochloride

Cat. No.: B2892686

Researchers and drug development professionals handling ML218 hydrochloride are
responsible for its safe disposal to ensure a secure laboratory environment and prevent
environmental contamination. This guide provides essential, step-by-step procedures for the
proper disposal of ML218 hydrochloride, aligning with standard laboratory safety and
chemical handling protocols.

ML218 hydrochloride is a potent and selective T-type calcium channel inhibitor.[1][2] Due to
its chemical nature, it must be disposed of as hazardous waste. Releasing it into the
environment should be avoided.[3] Adherence to the following procedures is critical for
maintaining safety and compliance with regulations.

Key Safety and Handling Information

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3] All handling of
ML218 hydrochloride should be performed in a well-ventilated area, preferably within a
chemical fume hood.[3]

Physical and Chemical Properties of ML218 Hydrochloride

A summary of the key quantitative data for ML218 hydrochloride is presented in the table
below for easy reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2892686?utm_src=pdf-interest
https://www.benchchem.com/product/b2892686?utm_src=pdf-body
https://www.benchchem.com/product/b2892686?utm_src=pdf-body
https://www.benchchem.com/product/b2892686?utm_src=pdf-body
https://www.medchemexpress.com/ml218-hydrochloride.html
https://www.glpbio.com/ml-218-hydrochloride.html
https://www.fishersci.com/store/msds?partNumber=AAB21627&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21627&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b2892686?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB21627&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b2892686?utm_src=pdf-body
https://www.benchchem.com/product/b2892686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2892686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C21H26N202-HCI
Molecular Weight 374.91 g/mol

Melting Point ~ 240 °C/ 464 °F
Solubility No information available
pH No information available

Table 1: Physical and chemical properties of ML218 hydrochloride. Data sourced from Fisher
Scientific Safety Data Sheet.[3]

Step-by-Step Disposal Protocol

The following protocol outlines the approved procedure for the disposal of ML218
hydrochloride. This process is designed to be straightforward and to minimize risk.

Experimental Protocol: Solid Waste Disposal of ML218 Hydrochloride

e Segregation: Isolate ML218 hydrochloride waste from other laboratory waste streams. It
should be collected in a dedicated, clearly labeled hazardous waste container.[4] The
container must be compatible with the chemical and have a secure lid.

o Containment: Carefully sweep up solid ML218 hydrochloride, avoiding dust formation, and
place it into the designated waste container.[3] For any residual powder, use an inert
absorbent material to clean the area, and dispose of the contaminated material in the same
waste container.

e Labeling: The waste container must be accurately and clearly labeled as "Hazardous Waste"
and include the full chemical name: "ML218 hydrochloride.” The label should also indicate
the date of accumulation and the primary hazards associated with the chemical.[4]

o Storage: Store the sealed hazardous waste container in a designated satellite accumulation
area (SAA) that is secure and away from incompatible materials, such as oxidizing agents.[3]
[4] The storage area should be cool and dry.
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» Professional Disposal: Arrange for the collection of the hazardous waste by a licensed
environmental waste management contractor. Do not attempt to dispose of ML218
hydrochloride down the drain or in regular trash.[5][6]

Disposal Workflow Diagram

The logical flow of the disposal procedure is illustrated in the diagram below. This visualization
provides a clear, at-a-glance understanding of the necessary steps from initial handling to final

disposal.
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Figure 1: Workflow for the proper disposal of ML218 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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